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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzothiazole

Cat. No.: B1346598 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

research, the proper handling and disposal of chemical reagents are paramount to ensuring a

safe working environment and environmental protection. This guide provides a comprehensive,

step-by-step procedure for the safe disposal of 2-Methyl-5-nitrobenzothiazole (CAS No:

2941-66-4), aligning with standard laboratory safety and chemical handling protocols.

Essential Safety and Handling Precautions
Before initiating any disposal process, it is crucial to be equipped with the appropriate Personal

Protective Equipment (PPE). This includes eyeshields, chemical-resistant gloves, and a Type

N95 (US) or equivalent respirator.[1] All handling and disposal procedures should be conducted

in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation.

The compound is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[2] Therefore, direct contact and inhalation of dust should be

strictly avoided.

Quantitative Data Summary
For safe handling, storage, and disposal, a clear understanding of the compound's properties is

essential. The following table summarizes key quantitative data for 2-Methyl-5-
nitrobenzothiazole.
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Property Value

CAS Number 2941-66-4

Molecular Formula C₈H₆N₂O₂S

Molecular Weight 194.21 g/mol [1][2][3][4]

Melting Point 134-137 °C[1]

Storage Class 11 (Combustible Solids)[1]

GHS Hazard Statements H315, H319, H335[2]

Step-by-Step Disposal Protocol
The disposal of 2-Methyl-5-nitrobenzothiazole must adhere to local, regional, and national

hazardous waste regulations. The recommended procedure involves incineration by a licensed

professional waste disposal service.[5]

1. Waste Collection and Storage:

Collect unused or waste 2-Methyl-5-nitrobenzothiazole in a suitable, closed, and clearly

labeled container.

Store the waste container in a cool, dry, and well-ventilated area, segregated from

incompatible materials.

2. Professional Disposal:

It is recommended to contact a licensed professional waste disposal company to handle the

final disposal of this material.[5]

The primary method of disposal is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

3. Spill and Residue Cleanup:

In the event of a small spill, do not create dust.
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Carefully sweep or shovel the material into a suitable, closed container for disposal.[5]

All contaminated surfaces should be thoroughly cleaned.

Contaminated packaging should be disposed of as an unused product in the same manner as

the chemical itself.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-5-
nitrobenzothiazole.
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Caption: Disposal workflow for 2-Methyl-5-nitrobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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